Cas no 2361643-82-3 (Spiro[3.5]nonane-6-carboxylic acid, 6-amino-, hydrochloride (1:1))

• Product Name: Spiro[3.5]nonane-6-carboxylic acid, 6-amino-, hydrochloride (1:1)
• CAS No: 2361643-82-3
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 5377764
• Update Time: 2025-10-21

Spiro[3.5]nonane-6-carboxylic acid, 6-amino-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Spiro[3.5]nonane-6-carboxylic acid, 6-amino-, hydrochloride (1:1)

• Inchi： 1S/C10H17NO2.ClH/c11-10(8(12)13)6-2-5-9(7-10)3-1-4-9;/h1-7,11H2,(H,12,13);1H
• InChI Key： BFAYIZJCTVLILE-UHFFFAOYSA-N
• SMILES： C1C2(CCCC(N)(C(O)=O)C2)CC1.[H]Cl

Additional information on Spiro[3.5]nonane-6-carboxylic acid, 6-amino-, hydrochloride (1:1)

Spiro[3.5]nonane-6-carboxylic acid, 6-amino-, hydrochloride (1:1): A Comprehensive Overview

The compound with CAS No. 2361643-82-3, commonly referred to as Spiro[3.5]nonane-6-carboxylic acid, 6-amino-, hydrochloride (1:1), is a unique chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of two rings fused at a single atom, creating a distinctive molecular framework. The presence of both a carboxylic acid and an amino group introduces functional diversity, making this compound a versatile building block for various applications.

Recent studies have highlighted the potential of Spiro[3.5]nonane-6-carboxylic acid, 6-amino-, hydrochloride (1:1) in drug discovery and development. Its spirocyclic architecture is known to enhance pharmacokinetic properties such as bioavailability and stability, which are critical for drug candidates. Researchers have explored its ability to act as a scaffold for designing bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases.

In the realm of materials science, this compound has shown promise as a precursor for advanced polymers and hybrid materials. The spirocyclic structure provides mechanical strength and thermal stability, making it suitable for applications in high-performance composites and electronic materials. Recent advancements in polymer synthesis have demonstrated how Spiro[3.5]nonane-6-carboxylic acid, 6-amino-, hydrochloride (1:1) can be used to create self-healing polymers with exceptional durability under harsh conditions.

The synthesis of Spiro[3.5]nonane-6-carboxylic acid, 6-amino-, hydrochloride (1:1) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The formation of the spirocyclic core is achieved through carefully controlled ring-closing reactions, while the functional groups are introduced via nucleophilic substitution and carboxylation reactions. This compound's hydrochloride salt form ensures stability during storage and handling, making it an ideal choice for large-scale production.

From an environmental perspective, the biodegradability and eco-friendliness of Spiro[3.5]nonane-6-carboxylic acid, 6-amino-, hydrochloride (1:1) have been evaluated in recent studies. Findings suggest that its degradation pathways are efficient under aerobic conditions, reducing its environmental footprint compared to traditional synthetic compounds. This makes it a sustainable option for industries seeking eco-conscious solutions.

In conclusion, Spiro[3.5]nonane-6-carboxylic acid, 6-amino-, hydrochloride (1:1) stands out as a multifaceted compound with applications spanning drug development, materials science, and sustainable chemistry. Its unique molecular structure and functional versatility continue to drive innovative research across diverse scientific disciplines.